3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide

• Molecular Formula: C16H18N2OS2
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 3-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C16H18N2OS2/c19-15(18-9-4-5-10-18)8-11-20-16-17-14(12-21-16)13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11H2
• InChI Key: NZARPOGJCVQHQE-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)CCSC2=NC(=CS2)C3=CC=CC=C3

Description

3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide, also known as PPT, is a chemical compound that has been widely studied for its potential use in scientific research. PPT is a thiazolidinone derivative that has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.

Mechanism of Action

The exact mechanism of action of 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide is not fully understood, but it is thought to work by modulating the activity of certain enzymes and proteins in the body. 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules. 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has a number of biochemical and physiological effects that make it a valuable tool for scientific research. 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has been found to have anti-inflammatory and antioxidant properties, as well as neuroprotective effects. 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has also been found to modulate the activity of certain enzymes and proteins in the body, making it a potential therapeutic agent for a variety of different diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide in lab experiments is its relatively low toxicity, which makes it a safe compound to work with. 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide is also relatively easy to synthesize, which makes it readily available for researchers. One limitation of using 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide in lab experiments is its limited solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are a number of potential future directions for research on 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide. One area of interest is in the development of new therapeutic agents for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has also been studied for its potential use in the treatment of cancer, and further research in this area could lead to the development of new cancer therapies. Additionally, 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has been found to have anti-inflammatory and antioxidant properties, and further research in this area could lead to the development of new treatments for inflammatory diseases.

Synthesis Methods

3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide can be synthesized using a variety of methods, but one of the most common is the reaction of 2-aminothiazole with 1-(bromomethyl)-2,5-diphenylpyrrolidine in the presence of a base. This reaction produces 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide as a yellow solid, which can then be purified and used for further research.

Scientific Research Applications

3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has been studied extensively for its potential use in a variety of scientific research applications. One area of interest is in the study of inflammation and oxidative stress, as 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has been found to have anti-inflammatory and antioxidant properties. 3-Oxo-3-(1-pyrrolidinyl)propyl 4-phenyl-1,3-thiazol-2-yl sulfide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.